Cas no 1329115-52-7 (5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde)

5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde is a fluorinated and methoxy-substituted pyridine derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a pyridine core with an aldehyde functional group and a substituted phenyl ring—make it valuable for constructing complex molecules, particularly in medicinal chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups enhances its reactivity in cross-coupling and condensation reactions. This compound is particularly useful in the development of bioactive compounds, including potential drug candidates, due to its ability to act as a scaffold for further functionalization. High purity and consistent quality ensure reliable performance in synthetic applications.
5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde structure
1329115-52-7 structure
Product Name:5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde
CAS No:1329115-52-7
MF:C13H10FNO2
MW:231.222406864166
MDL:MFCD23713096
CID:4764247
Update Time:2026-02-26

5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carboxaldehyde
    • 5-(4-FLUORO-2-METHOXYPHENYL)PYRIDINE-3-CARBALDEHYDE
    • 5-(4-Fluoro-2-methoxyphenyl)nicotinaldehyde
    • Z0100
    • 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde
    • MDL: MFCD23713096
    • Inchi: 1S/C13H10FNO2/c1-17-13-5-11(14)2-3-12(13)10-4-9(8-16)6-15-7-10/h2-8H,1H3
    • InChI Key: OIFLRPLXWDVCKP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)OC)C1C=NC=C(C=O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 262
  • XLogP3: 2
  • Topological Polar Surface Area: 39.2

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Additional information on 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde

Comprehensive Overview of 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 1329115-52-7)

5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 1329115-52-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carbaldehyde structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C13H10FNO2, highlights the presence of a fluoro and methoxy substituent, which are critical for modulating electronic and steric properties in drug design.

The growing interest in heterocyclic compounds like 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde is driven by their applications in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "pyridine derivatives in drug discovery" or "fluoro-substituted aromatic aldehydes," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1329115-52-7 is often queried in databases like SciFinder and Reaxys, underscoring its importance in high-value synthetic pathways.

One of the key advantages of 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde lies in its role as a building block for small-molecule therapeutics. The aldehyde functional group enables facile condensation reactions, making it a preferred choice for constructing Schiff bases or hydrazone derivatives. Recent publications have explored its utility in targeting neurodegenerative diseases and cancer pathways, aligning with trends in "precision medicine" and "targeted drug delivery."

From a synthetic perspective, the compound's methoxyphenyl and fluorophenyl moieties enhance its solubility and bioavailability, addressing common challenges in lead optimization. Laboratories optimizing "green chemistry protocols" for aryl aldehyde synthesis may find this compound particularly valuable due to its compatibility with catalytic cross-coupling reactions. Additionally, its stability under ambient conditions makes it a practical candidate for industrial-scale applications.

In agrochemical research, 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde has been investigated for its potential as a pesticide intermediate. The fluoro substituent is known to improve the lipophilicity and membrane permeability of active ingredients, a feature highly sought after in "crop protection chemicals." This aligns with global demands for sustainable agriculture solutions, where users frequently search for "eco-friendly pesticide precursors."

Quality control of CAS No. 1329115-52-7 is critical, with analytical techniques like HPLC and NMR ensuring purity >98%. Suppliers often highlight its compliance with REACH and GMP standards, catering to industries prioritizing "high-purity intermediates." The compound's spectral data (IR, MS) is extensively documented, supporting its identification in complex matrices.

Future directions for 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde include exploring its structure-activity relationships (SAR) in fragment-based drug design. With AI-driven platforms increasingly predicting "bioisosteric replacements," this compound's scaffold offers fertile ground for virtual screening campaigns. Its combination of hydrogen bond acceptors and aromatic rings matches pharmacophore models for GPCR targets, a hotspot in current drug development.

In summary, 5-(4-Fluoro-2-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 1329115-52-7) exemplifies the intersection of structural ingenuity and practical utility in organic synthesis. Its alignment with trending topics like "drug repurposing" and "agrochemical innovation" ensures continued relevance across scientific disciplines.

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